Cas no 1217002-90-8 (5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one)

• Product Name: 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one
• CAS No: 1217002-90-8
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD28155145
• CID: 1025811
• Update Time: 2025-05-24

5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrrolo[2,3-c]pyridin-2(3H)-one
• 5-Bromo-6-azaindole-2-one
• 5-BROMO-1H,2H,3H-PYRROLO[2,3-C]PYRIDIN-2-ONE
• 5-bromo-1,3-dihydropyrrolo[2,3-c]pyridin-2-one
• 5-BROMO-1,3-DIHYDRO-2H-PYRROLO[2,3-C]PYRIDIN-2-ONE
• 3955AA
• FCH1406734
• PB28320
• ST2411753
• AX8223817
• 5-Bromo-1H-pyrrolo[2,3-c]pyridin-2(3H);-one
• 2H-Pyrrolo[2,3-c]pyridin-2-one, 5-bromo-1,3-dihydro-
• 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one

• MDL： MFCD28155145
• Inchi： 1S/C7H5BrN2O/c8-6-1-4-2-7(11)10-5(4)3-9-6/h1,3H,2H2,(H,10,11)
• InChI Key： ITTBVIMPQOKVJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=N1)NC(C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 42

5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one

Introduction to 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one (CAS No. 1217002-90-8)

5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one is a highly significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1217002-90-8, belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a bromine substituent at the 5-position enhances its utility as a synthetic intermediate, facilitating further functionalization and exploration of its pharmacological properties.

The structural framework of 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one combines the aromaticity of the pyrrole ring with the nitrogen-rich environment of the pyridine moiety, creating a scaffold that is highly conducive to interactions with biological targets. This unique combination has made it a focal point for researchers investigating novel therapeutic agents. The compound’s ability to engage with various biological receptors and enzymes has opened up avenues for its exploration in treating a range of diseases, including those related to inflammation, cancer, and neurological disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate due to their lack of well-defined binding pockets. The nitrogen-rich core of 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one provides an excellent platform for designing molecules that can disrupt or modulate these interactions. Studies have demonstrated that derivatives of this compound can effectively interfere with key PPIs involved in cancer progression and inflammation.

One of the most compelling aspects of 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one is its versatility in synthetic chemistry. The bromine atom at the 5-position serves as a versatile handle for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at various positions on the heterocyclic ring, enabling the creation of libraries of compounds with tailored biological activities. This synthetic flexibility has made it an invaluable tool in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The pharmacological profile of 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one has been extensively studied in both in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory and anti-proliferative effects. Specifically, it has shown promise in inhibiting the activity of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are critical regulators of cell signaling pathways involved in inflammation and cancer. Additionally, studies have highlighted its ability to modulate the activity of transcription factors associated with neurodegenerative diseases.

The development of novel therapeutic agents often involves a multi-step process that requires careful optimization of both potency and selectivity. The structural features of 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one have been instrumental in guiding these optimization efforts. By leveraging computational modeling and structure-based drug design approaches, researchers have been able to fine-tune the properties of this compound to enhance its binding affinity and reduce off-target effects. These advancements have not only improved its efficacy but also contributed to a better understanding of the molecular mechanisms underlying its biological activities.

In conclusion, 5-bromo-1H,2H,3H-pyrrolo[2,3-c]pyridin-2-one represents a remarkable example of how structural innovation can drive the discovery of novel therapeutic agents. Its unique combination of structural features and synthetic versatility makes it an indispensable tool in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation treatments that address some of the most challenging aspects of human health.